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Compound of Interest

Compound Name: Rivenprost

Cat. No.: B157803 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

Rivenprost (also known as ONO-4819), a selective EP4 receptor agonist. Adherence to these

procedures is critical to ensure personnel safety, environmental protection, and regulatory

compliance. Rivenprost is a potent prostaglandin analogue and should be handled as

hazardous chemical waste from generation to disposal.

Immediate Safety Precautions
Before beginning any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

All handling of Rivenprost, including solution preparation and waste consolidation, should be

performed in a well-ventilated area, preferably within a chemical fume hood. An eyewash

station and safety shower must be readily accessible.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b157803?utm_src=pdf-interest
https://www.benchchem.com/product/b157803?utm_src=pdf-body
https://www.benchchem.com/product/b157803?utm_src=pdf-body
https://www.benchchem.com/product/b157803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper segregation of waste is the first step in compliant disposal. All items that have come into

contact with Rivenprost must be considered contaminated and disposed of as chemical waste.

Do not mix Rivenprost waste with general laboratory trash or other waste streams.

Waste Type Description Recommended Container

Unused/Expired Rivenprost

Pure solid compound or

original solutions from the

manufacturer.

Original, tightly sealed

container.

Liquid Waste

Aqueous buffers, organic

solvents (e.g., DMSO,

ethanol), and cell culture

media containing Rivenprost.

Labeled, leak-proof, and

chemically compatible waste

bottle.

Solid Waste

Contaminated consumables

such as pipette tips, microfuge

tubes, gloves, bench paper,

and empty vials.

Labeled, double-lined,

puncture-resistant chemical

waste bag or container.

Sharps Waste
Contaminated needles,

syringes, or scalpel blades.

Labeled, puncture-proof

sharps container.

Step-by-Step Disposal Protocol
Note: These are general guidelines. Always follow the specific protocols established by your

institution's Environmental Health & Safety (EHS) department and comply with all local, state,

and federal regulations.

Step 1: Inactivation (Optional and Procedure-Dependent)

Currently, there are no universally established protocols for the chemical inactivation of

Rivenprost in a standard laboratory setting. Therefore, inactivation is not recommended

without a validated procedure and approval from your institution's EHS office. Treat all

Rivenprost waste as chemically active.

Step 2: Waste Collection and Containment
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Pure Compound and Original Solutions: Keep unused or expired Rivenprost in its original

container. Ensure the cap is tightly sealed.

Aqueous and Solvent-Based Liquid Waste: Collect all liquid waste containing Rivenprost in
a designated, compatible hazardous waste container. Do not fill the container beyond 90%

capacity to prevent spills.

Contaminated Solids: Place all contaminated solid materials into a designated chemical

waste bag or container. Seal the inner bag before closing the outer container.

Contaminated Sharps: Immediately place all contaminated sharps into an approved sharps

container to prevent accidental punctures.

Step 3: Labeling

Properly label all waste containers. The label should be securely affixed and include the

following information:

The words "Hazardous Waste"

Full chemical name: "Rivenprost (ONO-4819)"

All other chemical constituents and their approximate concentrations (e.g., "Methanol,"

"DMSO," "PBS")

Associated hazards (e.g., "Toxic")

The date accumulation started

Principal Investigator's name and laboratory contact information

Step 4: Storage Pending Disposal

Store all Rivenprost waste in a designated, secure satellite accumulation area within the

laboratory. This area should be clearly marked, have secondary containment, and be away

from drains and sources of ignition.

Step 5: Arrange for Pickup and Disposal
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Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do

not attempt to dispose of Rivenprost waste via standard trash or pour it down the drain.[1][2]

Improper disposal can lead to environmental contamination and regulatory violations.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the decision-making process for the proper handling and

disposal of Rivenprost waste in a laboratory setting.
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Caption: Workflow for the segregation and disposal of Rivenprost waste.
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This procedural guidance is intended to supplement, not replace, institutional and regulatory

requirements. Always prioritize safety and compliance in the handling and disposal of all

laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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